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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the thermodynamic properties of

rubidium cyanide (RbCN) at low temperatures. Rubidium cyanide serves as a model system

for studying orientational disorder and phase transitions in ionic crystals. Understanding its low-

temperature behavior is crucial for advancements in materials science and has implications for

the study of molecular interactions in more complex systems. This document compiles and

presents key thermodynamic data, details the experimental methodologies used for its

characterization, and visualizes the fundamental processes involved.

Thermodynamic Properties of Rubidium Cyanide
At room temperature, rubidium cyanide possesses a cubic crystal structure, analogous to

sodium chloride, where the cyanide ions (CN⁻) are orientationally disordered.[1] As the

temperature is lowered, RbCN undergoes a distinct first-order phase transition and enters a

glass-like state at even lower temperatures.[1][2]

Phase Transitions
Calorimetric studies have precisely characterized a sharp, first-order phase transition from the

disordered cubic phase to a more ordered, lower-symmetry monoclinic structure at

approximately 132.30 K.[1][2][3] This transition is marked by significant changes in the enthalpy

and entropy of the system, indicating a substantial structural reorganization.[1]
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Below approximately 47 K, the reorientational motion of the cyanide ions freezes, leading to a

"dipolar glass" state.[2] This glass transition is a significant area of research, offering insights

into the formation of disordered states within crystalline materials.[1][2]

Quantitative Thermodynamic Data
The following tables summarize the key thermodynamic parameters for rubidium cyanide at

low temperatures, primarily based on the adiabatic calorimetry work of Shimada, Matsuo,

Suga, and Luty (1986).

Table 1: Phase Transition Properties of Rubidium Cyanide

Property Value Unit

First-Order Phase Transition

Temperature (Tc)
132.30 ± 0.05 K

Transition Enthalpy (ΔHt) 1280 J mol⁻¹

Discontinuous Part of

Transition Enthalpy
742 ± 2 J mol⁻¹

Transition Entropy (ΔSt) 10.2 J K⁻¹ mol⁻¹

Discontinuous Part of

Transition Entropy
5.65 ± 0.02 J K⁻¹ mol⁻¹

Glass Transition Temperature

(Tg)
~30 K

Data sourced from Shimada et al. (1986).[1][3]

Table 2: Selected Molar Heat Capacity (Cp) of Rubidium Cyanide at Low Temperatures
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Temperature (K) Molar Heat Capacity (Cp) (J K⁻¹ mol⁻¹)

15 ~5

30 ~15

50 ~30

100 ~50

132.30 (Peak) > 100 (anomaly)

150 ~65

200 ~70

250 ~73

300 ~75

Note: These are approximate values derived from graphical representations in the literature. A

full dataset would be required for precise analysis.

Experimental Protocols
The characterization of the low-temperature thermodynamic properties of rubidium cyanide
relies on several key experimental techniques.

Adiabatic Calorimetry
Adiabatic calorimetry is a fundamental technique for the precise measurement of heat capacity

and the enthalpy of phase transitions.

Methodology:

Sample Preparation: A high-purity single crystal of rubidium cyanide is essential.

Purification techniques such as vacuum sublimation can be employed to achieve a purity

level greater than 99.5%.[4] The crystal is placed in a sample cell, typically made of a

material with high thermal conductivity like copper.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b107606?utm_src=pdf-body
https://www.benchchem.com/product/b107606?utm_src=pdf-body
https://pubs.aip.org/aip/ltp/article-pdf/37/5/424/15704428/424_1_online.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calorimeter Setup: The sample cell is equipped with a precision thermometer (e.g., a

miniature platinum resistance thermometer) and a heater. This cell is suspended within a

series of adiabatic shields. The temperatures of these shields are meticulously controlled to

match the temperature of the sample cell, minimizing heat exchange with the surroundings.

Measurement Principle (Nernst Method): A known amount of electrical energy is supplied to

the heater in the sample cell, causing a small increase in its temperature. By measuring the

energy input and the resulting temperature change, the heat capacity of the sample can be

determined.

Data Acquisition: Measurements are taken over a wide temperature range, in this case from

as low as 14 K up to 330 K, to fully characterize the heat capacity curve.[1][3] During a

phase transition, the input of heat results in no temperature change until the transition is

complete; the energy required for this process is the enthalpy of the transition.

Neutron Diffraction
Neutron diffraction is a powerful tool for determining the crystal structure of materials,

particularly for locating light atoms like carbon and nitrogen in the presence of heavier atoms

like rubidium.

Methodology:

Sample Mounting: A single crystal of rubidium cyanide is mounted on a holder, often made

of aluminum, and placed inside a cryostat capable of reaching very low temperatures (e.g., 4

K).[3]

Instrumentation: A four-circle diffractometer is commonly used for single-crystal neutron

diffraction. This instrument allows for the precise orientation of the crystal in the neutron

beam.

Data Collection: A monochromatic neutron beam is directed at the sample. The scattered

neutrons are detected by an area detector. Data is collected at various crystal orientations to

build a three-dimensional map of the neutron scattering density. For low-temperature studies,

the cryostat maintains the sample at the desired temperature throughout the data collection

process.
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Structure Refinement: The collected diffraction data is analyzed to determine the positions of

the atoms within the unit cell and their thermal vibrations. This analysis confirmed that at 4 K,

rubidium cyanide adopts a monoclinic crystal structure.[3]

Dielectric Measurements
Dielectric spectroscopy is employed to probe the reorientational dynamics of the cyanide

dipoles and to characterize the glass transition.

Methodology:

Sample Preparation: A thin, plate-like single crystal of rubidium cyanide is prepared.

Electrodes, typically made of a conductive material like silver paint or evaporated gold, are

applied to opposite faces of the crystal to form a capacitor.

Measurement Setup: The sample is placed in a sample holder within a cryostat that allows

for precise temperature control. The electrodes are connected to a capacitance bridge or an

impedance analyzer.

Data Acquisition: The capacitance and dielectric loss of the sample are measured as a

function of temperature and frequency of the applied alternating electric field.

Analysis: A sharp drop in the dielectric constant is indicative of the first-order phase transition

at 132 K.[4] At lower temperatures, the frequency-dependent peak in the dielectric loss is

characteristic of the slowing down of the cyanide ion reorientations, leading to the glassy

state.

Visualizations
The following diagrams illustrate the key concepts and workflows described in this guide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b107606?utm_src=pdf-body
https://akjournals.com/abstract/journals/10973/45/1-2/article-p59.xml
https://www.benchchem.com/product/b107606?utm_src=pdf-body
https://pubs.aip.org/aip/ltp/article-pdf/37/5/424/15704428/424_1_online.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Room Temperature
(Cubic Phase, Fm3m)

CN⁻ Orientationally Disordered

Low Temperature Phase
(Monoclinic, Cc)

Ordered CN⁻

First-Order Phase Transition
~132.30 K

Dipolar Glass State
Frozen CN⁻ Orientations

Glass Transition
~30 K

Click to download full resolution via product page
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Adiabatic Calorimetry Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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